Cas no 329222-98-2 (2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile)

• Product Name: 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• CAS No: 329222-98-2
• MF: C₁₄H₂₀N₂S
• MW: 248.387001991272
• MDL: MFCD01335783
• CID: 1074633
• PubChem ID: 591807
• Update Time: 2025-06-08

2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• ALBB-001621
• 329222-98-2
• 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• SR-01000631964-1
• DTXSID601132991
• SCHEMBL2648374
• 2-Amino-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzothiophene-3-carbonitrile
• CCG-41923
• Benzothiophene-3-carbonitrile, 4,5,6,7-tetrahydro-2-amino-6-(1,1-dimethylpropyl)-
• 2-Amino-6-(1,1-dimethyl-propyl)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carbonitrile
• CBMicro_028069
• 2-amino-6-(2-methylbutan-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• 2-Amino-6-(tert-pentyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile
• AK-968/11843061
• NCGC00338475-01
• VS-04934
• KWZDWUOSGNGFOU-UHFFFAOYSA-N
• Oprea1_443117
• 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile #
• 2-AMINO-6-(TERT-PENTYL)-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-3-YL CYANIDE
• AB01229442-03
• CS-0283510
• 2-Amino-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile
• BBL015370
• 2-AMINO-6-(1,1-DIMETHYL-PR)-4,5,6,7-TETRAHYDRO-BENZO(B)THIOPHENE-3-CARBONITRILE
• DA-06846
• STK347860
• Oprea1_254673
• AKOS000304036
• EN300-227680
• MFCD01335783
• BIM-0028049.P001

• MDL： MFCD01335783
• Inchi： 1S/C14H20N2S/c1-4-14(2,3)9-5-6-10-11(8-15)13(16)17-12(10)7-9/h9H,4-7,16H2,1-3H3
• InChI Key： KWZDWUOSGNGFOU-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CC(CC2)C(C)(C)CC)N

Computed Properties

• Exact Mass: 248.1349
• Monoisotopic Mass: 248.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 49.81

Additional information on 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile

Professional Introduction to 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile (CAS No. 329222-98-2)

2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 329222-98-2, belongs to the benzothiophene class of heterocyclic aromatic compounds. Benzothiophenes are known for their broad spectrum of biological activities, making them valuable scaffolds in drug discovery and development.

The molecular structure of 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile features a benzothiophene core substituted with an amino group at the 2-position, a tert-pentyl group at the 6-position, and a nitrile group at the 3-position. The presence of these functional groups imparts distinct chemical reactivity and potential biological activity. The tetrahydro substitution at the 4,5,6,7 positions introduces flexibility into the molecule, which can influence its pharmacokinetic properties and interactions with biological targets.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacological agents due to their ability to interact with biological macromolecules in unique ways. The benzothiophene scaffold is particularly noteworthy for its role in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and cancer. The structural features of 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile make it a promising candidate for further investigation in these fields.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of an amino group and a nitrile group provides multiple sites for chemical modification, allowing researchers to fine-tune its properties for specific biological targets. Additionally, the tert-pentyl group can enhance solubility and bioavailability, which are critical factors in drug development.

Recent studies have highlighted the importance of benzothiophene derivatives in medicinal chemistry. For instance, research has demonstrated that certain benzothiophenes exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that compounds like 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile could have similar therapeutic benefits. Furthermore, computational modeling studies have shown that this compound can interact with various protein targets involved in disease pathways.

The synthesis of 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile presents both challenges and opportunities for synthetic chemists. The complex nature of the molecule requires careful planning and execution to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce such compounds on a scalable basis. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography are commonly employed.

In addition to its potential therapeutic applications, this compound has also been explored for its role in materials science. Benzothiophene derivatives are known to exhibit interesting electronic properties due to their conjugated systems. This has led to investigations into their use as components in organic semiconductors and optoelectronic devices. While these applications are still in the early stages of research, they highlight the versatility of benzothiophene-based compounds.

The future directions for research on 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile are numerous and exciting. Further exploration of its biological activity through high-throughput screening could uncover new therapeutic targets. Additionally, computational studies could provide deeper insights into its mechanism of action and help guide the design of more effective derivatives.

In conclusion, 2-Amino-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile (CAS No. 329222-98) is a structurally fascinating compound with significant potential in pharmaceuticals and materials science. Its unique combination of functional groups makes it a valuable tool for researchers seeking to develop new drugs and advanced materials. As our understanding of its properties grows, 2-Amino - 6 -tert -pentyl - 4 , 5 , 6 , 7 -tetrahydro - 1 -< strong >benzothiophene -< strong >3 -carbonitrile strong > holds promise for addressing some of the most pressing challenges in medicine and technology.